Tert-butyl 4-formylbicyclo[2.2.2]octan-1-ylcarbamate

• IUPAC Name: tert-butyl N-(4-formyl-1-bicyclo[2.2.2]octanyl)carbamate
• InChI: InChI=1S/C14H23NO3/c1-12(2,3)18-11(17)15-14-7-4-13(10-16,5-8-14)6-9-14/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key: NDFVBLMGZYGPJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC12CCC(CC1)(CC2)C=O
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol
• CAS RN: 1417551-36-0

Description

Tert-butyl 4-formylbicyclo[2.2.2]octan-1-ylcarbamate is a chemical compound with the molecular formula C14H23NO3. It is used for research purposes and is not intended for human or veterinary use.

Molecular Structure Analysis

The molecular structure of Tert-butyl 4-formylbicyclo[2.2.2]octan-1-ylcarbamate is represented by the molecular formula C14H23NO3. The exact mass is 249.172878976 g/mol.

Scientific Research Applications

Materials Science and Sensory Materials

Tert-butyl carbazole derivatives, specifically those with tert-butyl moieties, have been investigated for their role in forming organogels and emitting strong blue light when used in xerogel-based films. These materials demonstrate potential as fluorescent sensory materials for detecting volatile acid vapors due to their efficient exciton migration in nanofibers, highlighting their utility in chemosensory applications (Jiabao Sun et al., 2015).

Organic Synthesis and Polymer Science

The synthesis of poly(1,4-phenylenevinylenes) containing tert-butyl groups showcases the importance of tert-butyl moieties in improving solubility and luminescent properties of polymers. This research demonstrates the tert-butyl group's role in enabling living ring-opening metathesis polymerization and enhancing the photoluminescence quantum yield of the resulting polymers, suggesting applications in materials science and optoelectronics (M. W. Wagaman & R. Grubbs, 1997).

Medicinal Chemistry

Investigations into the structural modification of compounds with tert-butyl groups, such as the synthesis of tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, reveal their potential as N-(Boc) nitrone equivalents in the development of bioactive molecules. This research highlights the tert-butyl group's utility in the design of protected intermediates for organic synthesis, indicating its importance in the development of novel pharmaceuticals (Xavier Guinchard et al., 2005).

Analytical Chemistry

The development of hydrophobic carbon dots modified with tert-butyl groups for chromatographic separation emphasizes the role of tert-butyl moieties in enhancing the selectivity and efficiency of analytical methods. This research introduces new materials for reversed-phase liquid chromatography, demonstrating the tert-butyl group's contribution to improving chromatographic performance and selectivity (Jia Chen et al., 2021).